Cas no 106100-55-4 (Oxirane,2,2'-[(1-methylethylidene)bis[4,1-phenyleneoxy(methyl-2,1-ethanediyl)oxymethylene]]bis-)

Oxirane,2,2'-[(1-methylethylidene)bis[4,1-phenyleneoxy(methyl-2,1-ethanediyl)oxymethylene]]bis- Properties

Names and Identifiers

• Oxirane,2,2'-[(1-methylethylidene)bis[4,1-phenyleneoxy(methyl-2,1-ethanediyl)oxymethylene]]bis-
• 2-[3-[4-[2-[4-[3-(oxiran-2-ylmethoxy)propoxy]phenyl]propan-2-yl]phenoxy]propoxymethyl]oxirane
• BISPHENOL A PROPOXYLATE DIGLYCIDYL ETHER
• 2,2'-[2,2-Propanediylbis(4,1-phenyleneoxy-3,1-propanediyloxymethylene)]dioxirane
• Bisphenol A propoxylate diglycidyl ether PO
• phenol 1
• bisphenol A propoxylate (1po/phenol) diglycidyl E
• Bisphenol A propoxylate diglycidyl ether PO/phenol 1
• Bisphenol A propoxylate (1 PO/phenol) diglycidyl ether
• Bisphenol A propoxylate diglycidyl ether, PO/phenol 1
• DTXSID10399098
• 106100-55-4
• SCHEMBL162686
• MROZYFGXESLRQQ-UHFFFAOYSA-N
• Bisphenol A propoxylate diglycidyl ether
• +Expand

• InChIKey： MROZYFGXESLRQQ-UHFFFAOYSA-N
• Inchi： 1S/C27H36O6/c1-27(2,21-5-9-23(10-6-21)30-15-3-13-28-17-25-19-32-25)22-7-11-24(12-8-22)31-16-4-14-29-18-26-20-33-26/h5-12,25-26H,3-4,13-20H2,1-2H3
• SMILES： O1CC1COCCCOC1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)OCCCOCC1CO1

Computed Properties

• Exact Mass: 456.251
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 16
• Monoisotopic Mass: 456.251
• Heavy Atom Count: 33
• Complexity: 493
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 62A^2

Experimental Properties

• LogP: 4.38110
• PSA: 61.98000
• Flash Point: >230 °F
• Color/Form: liquid
• Solubility: Not determined